Cas no 126750-70-7 (5-Hydroxy Indapamide)
5-Hydroxy Indapamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,3-(aminosulfonyl)-4-chloro-N-(2,3-dihydro-5-hydroxy-2-methyl-1H-indol-1-yl)-
- 5-Hydroxy Indapamide
- 4-chloro-N-(5-hydroxy-2-methyl-2,3-dihydroindol-1-yl)-3-sulfamoylbenzamide
- 3-(AMINOSULFONYL)-4-CHLORO-N-(2,3-DIHYDRO-5-HYDROXY-2-METHYL-1H-INDOL-1-YL)BENZAMIDE
- 5-hydroxy-indapamide
- Benzamide,3-(aminosulfonyl)-4-chloro-N-(2,3-dihydro-5-hydroxy-2-methyl-1H-indol-1-yl)
- Indapamide Impurity 8
- 4-Chloro-N-(5-hydroxy-2-methyl-1-indolinyl)-3-sulfamoylbenzamide
- 5-hydroxyindapamide
- Benzamide, 3-(aminosulfonyl)-4-chloro-N-(2,3-dihydro-5-hydroxy-2-methyl-1H-indol-1-yl)-
- 126750-70-7
- 4-Chloro-N-(5-hydroxy-2-methyl-2,3-dihydro-1H-indol-1-yl)-3-sulfamoylbenzene-1-carboximidic acid
- 4-Chloro-N-(5-hydroxy-2-methylindolin-1-yl)-3-sulfamoylbenzamide
- DTXSID50925693
- FT-0669684
- 4-chloro-N-(5-hydroxy-2-methyl-2,3-dihydro-1H-indol-1-yl)-3-sulfamoylbenzamide
- J-005433
- AKOS027446869
-
- Inchi: 1S/C16H16ClN3O4S/c1-9-6-11-7-12(21)3-5-14(11)20(9)19-16(22)10-2-4-13(17)15(8-10)25(18,23)24/h2-5,7-9,21H,6H2,1H3,(H,19,22)(H2,18,23,24)
- InChI Key: ARPVNNMMMDXBBF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1S(N)(=O)=O)C(NN1C2C=CC(=CC=2CC1C)O)=O
Computed Properties
- Exact Mass: 177.07900
- Monoisotopic Mass: 381.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 12
- XLogP3: 2.5
- Topological Polar Surface Area: 121A^2
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.72
- PSA: 63.32000
- LogP: 1.60760
5-Hydroxy Indapamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Hydroxy Indapamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H943450-5mg |
5-Hydroxy Indapamide |
126750-70-7 | 5mg |
$ 170.00 | 2023-09-07 | ||
| TRC | H943450-50mg |
5-Hydroxy Indapamide |
126750-70-7 | 50mg |
$ 1357.00 | 2023-09-07 | ||
| A2B Chem LLC | AA37647-5mg |
Benzamide, 3-(aminosulfonyl)-4-chloro-N-(2,3-dihydro-5-hydroxy-2-methyl-1H-indol-1-yl)- |
126750-70-7 | 5mg |
$283.00 | 2024-04-20 | ||
| A2B Chem LLC | AA37647-50mg |
Benzamide, 3-(aminosulfonyl)-4-chloro-N-(2,3-dihydro-5-hydroxy-2-methyl-1H-indol-1-yl)- |
126750-70-7 | 50mg |
$1420.00 | 2024-04-20 |
5-Hydroxy Indapamide Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 5-Hydroxy Indapamide
Comprehensive Analysis of 5-Hydroxy Indapamide (CAS No. 126750-70-7): Properties, Applications, and Research Insights
5-Hydroxy Indapamide (CAS 126750-70-7) is a biologically active metabolite of indapamide, a well-known thiazide-like diuretic. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic effects and unique pharmacokinetic profile. With the growing demand for precision medicine and personalized therapies, understanding the role of metabolites like 5-Hydroxy Indapamide is critical for optimizing drug efficacy and minimizing side effects.
The chemical structure of 5-Hydroxy Indapamide features a hydroxyl group at the 5-position of the indole ring, which enhances its solubility and metabolic stability compared to its parent compound. Researchers have explored its applications in managing hypertension and edema, particularly in patients with specific genetic polymorphisms affecting drug metabolism. Recent studies also suggest its potential role in modulating oxidative stress, a hot topic in cardiovascular and renal research.
From a synthetic chemistry perspective, CAS 126750-70-7 serves as a valuable intermediate for developing novel derivatives with improved selectivity. Analytical methods such as HPLC and LC-MS are frequently employed to quantify this metabolite in biological samples, addressing common user queries about detection techniques. The compound’s stability under various pH conditions makes it suitable for formulation studies, another area of high search engine interest among pharmaceutical scientists.
In the context of drug-drug interactions, 5-Hydroxy Indapamide has been investigated for its synergistic effects with antihypertensive agents like ACE inhibitors. This aligns with current patient concerns about polypharmacy and tailored treatment regimens. Additionally, its lower risk of electrolyte imbalance compared to indapamide makes it a subject of interest in geriatric pharmacotherapy, a demographic with increasing Google search volume.
Environmental and green chemistry applications are emerging for this compound, particularly in biodegradation studies. Its moderate polarity allows for efficient removal from wastewater using advanced oxidation processes—a trending topic in environmental science. Regulatory agencies have evaluated its safety profile, with data available in public toxicity databases, frequently searched by industry professionals.
Future research directions for 5-Hydroxy Indapamide (CAS No. 126750-70-7) include nanotechnology-based delivery systems and biomarker development for diuretic response monitoring. These cutting-edge applications respond to the AI-driven search trends in targeted therapy and diagnostics. As analytical techniques evolve, so does the precision in characterizing this metabolite’s role in disease management.
In summary, 5-Hydroxy Indapamide represents a compelling case study in pharmacologically active metabolites. Its intersection with personalized medicine, sustainable chemistry, and advanced drug formulation positions it as a compound of enduring scientific and clinical relevance. Ongoing studies continue to uncover new dimensions of its applications, ensuring its place in both academic literature and industry-focused searches.
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